Cas no 1501502-04-0 (methyl 2-amino-2-(3-oxocyclopentyl)acetate)

• Product Name: methyl 2-amino-2-(3-oxocyclopentyl)acetate
• CAS No: 1501502-04-0
• MF: C₈H₁₃NO₃
• MW: 171.193722486496
• CID: 6048598
• PubChem ID: 81604608
• Update Time: 2025-10-10

methyl 2-amino-2-(3-oxocyclopentyl)acetate Chemical and Physical Properties

Names and Identifiers

• Cyclopentaneacetic acid, α-amino-3-oxo-, methyl ester
• methyl 2-amino-2-(3-oxocyclopentyl)acetate
• EN300-1299045
• methyl2-amino-2-(3-oxocyclopentyl)acetate
• 1501502-04-0
• AKOS020183797

• Inchi： 1S/C8H13NO3/c1-12-8(11)7(9)5-2-3-6(10)4-5/h5,7H,2-4,9H2,1H3
• InChI Key： REZFEJOFFWBBKU-UHFFFAOYSA-N
• SMILES： C(C1CCC(=O)C1)(N)C(=O)OC

Computed Properties

• Exact Mass: 171.08954328g/mol
• Monoisotopic Mass: 171.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 69.4Ų

Experimental Properties

• Density: 1.184±0.06 g/cm3(Predicted)
• Boiling Point: 263.4±10.0 °C(Predicted)
• pka: 7.06±0.50(Predicted)

Additional information on methyl 2-amino-2-(3-oxocyclopentyl)acetate

Methyl 2-Amino-2-(3-Oxocyclopentyl)Acetate: A Comprehensive Overview

Methyl 2-amino-2-(3-oxocyclopentyl)acetate, identified by the CAS number 1501502-04-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structural features, has garnered attention due to its potential applications in drug development and as a building block in organic synthesis. Recent advancements in chemical research have shed light on its properties, mechanisms, and prospective uses, making it a subject of extensive study.

The molecular structure of methyl 2-amino-2-(3-oxocyclopentyl)acetate comprises a cyclopentane ring substituted with a ketone group at the 3-position and an amino acetate moiety at the 2-position. This arrangement imparts the compound with distinctive chemical reactivity and biological activity. The presence of the amino group introduces nucleophilic properties, while the ketone group adds electrophilic characteristics, making it versatile in various chemical transformations.

Recent studies have explored the synthesis of methyl 2-amino-2-(3-oxocyclopentyl)acetate through various routes, including ring-opening reactions and organocatalytic processes. These methods have not only improved the efficiency of synthesis but also opened avenues for large-scale production, which is crucial for its potential industrial applications. Researchers have also investigated its stability under different conditions, revealing that it maintains structural integrity under moderate thermal and chemical stress.

In terms of biological activity, methyl 2-amino-2-(3-oxocyclopentyl)acetate has shown promise as a precursor in the development of bioactive molecules. Its ability to undergo nucleophilic substitution reactions makes it an ideal candidate for drug design, particularly in the creation of compounds targeting specific enzymes or receptors. Recent findings suggest that derivatives of this compound may exhibit anti-inflammatory and antioxidant properties, opening new frontiers in therapeutic research.

The application of methyl 2-amino-2-(3-oxocyclopentyl)acetate extends beyond pharmacology into materials science. Its unique structure allows for the formation of stable polymers and coatings with enhanced mechanical properties. Innovations in this area have led to its consideration as a component in advanced materials used in aerospace and electronics industries.

From an environmental perspective, researchers have examined the biodegradability of methyl 2-amino-2-(3-oxocyclopentyl)acetate. Studies indicate that under aerobic conditions, it undergoes microbial degradation efficiently, reducing its environmental footprint. This characteristic aligns with current trends toward sustainable chemistry and green manufacturing practices.

In conclusion, methyl 2-amino-2-(3-oxocyclopentyl)acetate, with its CAS number 1501502-04-0, stands out as a multifaceted compound with diverse applications across multiple disciplines. Its structural features, coupled with recent research advancements, underscore its potential to contribute significantly to future innovations in chemistry and beyond.